Cas no 95058-92-7 (2-Deoxy-2,2-difluoro-4,5-O-isopropylidene-D-erythro-pentonic Acid Ethyl Ester)

• Product Name: 2-Deoxy-2,2-difluoro-4,5-O-isopropylidene-D-erythro-pentonic Acid Ethyl Ester
• CAS No: 95058-92-7
• MF: C₁₀H₁₆F₂O₅
• MW: 254.227850914001
• CID: 61761
• PubChem ID: 13477297
• Update Time: 2025-04-18

2-Deoxy-2,2-difluoro-4,5-O-isopropylidene-D-erythro-pentonic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl (3R,S)-2,2-difluoro-3-hydroxy-3-(2,2-dimethyldioxolan-4-yl)propionate
• Ethyl(3RS)-2,2-Difluoro-3-(2,2-Dimethylioxolan-4-yl)Propionate
• D-ERYTHRO-PENTONIC ACID, 2-DEOXY-2,2-DIFLUORO-4,5-O-(1-METHYLETHYLIDENE)-, ETHYL ESTER
• 2-DEOXY-2,2-DIFLUORO-4,5-O-(1-METHYLETHYLIDENE)-D-ERYTHROPENTONIC ACID ETHYL ESTER
• Ethyl(3RS)-2,2-Difluoro-3-(2,2-dimethyldioxolan-4-yl)propionate
• propionate (T3)
• D-erythro-Pentonic acid, 2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-, ethyl ester (9CI)
• Ethyl2,2-difluoro-3-hydroxy-3-(2,2-dimethyl-1,3- dioxalan-4-yl) propionate
• CP-690550
• (3R,S)-(2,2-Dimethyl[1,3]dioxolan-4-yl)-2,2-difluora-3-hydroxy-propionic acid ethyl ester
• 2-Deoxy-2,2-difluoro-4,5-O-isopropylidene-D-erythro-pentonic Acid Ethyl Ester
• (R)-Ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxypropanoate
• (erytro) ethyl-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxy propionate
• 3-(2,2-Dimethyl[1,3]dioxolan-4-yl)-2,2-difluora-3-hydroxy-propionic acid ethyl ester
• ethyl (3R)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxypropanoate
• ethyl 2,2-difluoro-3(R)-hydroxy-3-((R)-2,2-dimethyldioxolan-4-yl)propionate
• Ethyl(3R,S)-2,2-difluoro-3-hydroxy-3-(2,2-dimethyldio
• PENTONIC ACID, 2-DEOXY-2,2-DIFLUORO-4,5-O-(1-METHYLETHYLIDENE)-, ETHYL ESTER
• AKOS015912182
• FT-0727966
• FT-0658267
• 114420-06-3
• ethyl 2,2-difluoro-3-hydroxy-3-(2,2-dimethyldioxolan-4-yl)-propionate
• FT-0665793
• SCHEMBL2251318
• Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxypropionate
• A845158
• 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxypropanoic acid ethyl ester
• ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-bis(fluoranyl)-3-oxidanyl-propanoate
• EN300-1703549
• Pentonic acid,2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-,ethyl ester
• ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxypropanoate
• DS-0785
• 95058-92-7
• DB-049871
• 2-Deoxy-2,2-Difluoro-4,5-O-(1-Methylethylidene)-Pentonic Acid Ethyl Ester
• L-threo-Pentonic acid, 2-deoxy-2,2-difluoro-4,5-O-(1-methylethylidene)-, ethyl ester
• ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-difluoro-3-hydroxy-propanoate

• MDL： MFCD09833384
• Inchi： 1S/C10H16F2O5/c1-4-15-8(14)10(11,12)7(13)6-5-16-9(2,3)17-6/h6-7,13H,4-5H2,1-3H3
• InChI Key： OUFRYOWGFSOSEY-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(C1COC(C)(C)O1)O)F

Computed Properties

• Exact Mass: 254.09700
• Monoisotopic Mass: 254.09657993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 338.4±37.0 °C at 760 mmHg
• Flash Point: 158.5±26.5 °C
• Refractive Index: 1.428
• PSA: 64.99000
• LogP: 0.69720
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-Deoxy-2,2-difluoro-4,5-O-isopropylidene-D-erythro-pentonic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)